Cas no 901045-74-7 (3-Quinolinecarboxamide, 6-[[(4-ethylphenyl)amino]sulfonyl]-1,4-dihydro-N-(2-methylcyclohexyl)-4-oxo-)

• Product Name: 3-Quinolinecarboxamide, 6-[[(4-ethylphenyl)amino]sulfonyl]-1,4-dihydro-N-(2-methylcyclohexyl)-4-oxo-
• CAS No: 901045-74-7
• MF: C₂₅H₂₉N₃O₄S
• MW: 467.580465078354
• CID: 5228021
• Update Time: 2025-10-29

3-Quinolinecarboxamide, 6-[[(4-ethylphenyl)amino]sulfonyl]-1,4-dihydro-N-(2-methylcyclohexyl)-4-oxo- Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarboxamide, 6-[[(4-ethylphenyl)amino]sulfonyl]-1,4-dihydro-N-(2-methylcyclohexyl)-4-oxo-
• 6-(N-(4-Ethylphenyl)sulfamoyl)-N-(2-methylcyclohexyl)-4-oxo-1,4-dihydroquinoline-3-carboxamide

• Inchi： 1S/C25H29N3O4S/c1-3-17-8-10-18(11-9-17)28-33(31,32)19-12-13-23-20(14-19)24(29)21(15-26-23)25(30)27-22-7-5-4-6-16(22)2/h8-16,22,28H,3-7H2,1-2H3,(H,26,29)(H,27,30)
• InChI Key： AVJSZJQBVBTSDI-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(S(NC3=CC=C(CC)C=C3)(=O)=O)C=C2)C(=O)C(C(NC2CCCCC2C)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline-3-carboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxamides Quinoline-3-carboxamides

Additional information on 3-Quinolinecarboxamide, 6-[[(4-ethylphenyl)amino]sulfonyl]-1,4-dihydro-N-(2-methylcyclohexyl)-4-oxo-

6-[[(4-Ethylphenyl)amino]sulfonyl]-1,4-Dihydro-N-(2-Methylcyclohexyl)-4-Oxo-3-Quinolinecarboxamide (CAS No. 901045-74-7): A Comprehensive Overview

6-[[(4-Ethylphenyl)amino]sulfonyl]-1,4-dihydro-N-(2-methylcyclohexyl)-4-oxo-3-quinolinecarboxamide (CAS No. 901045-74-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinoline derivatives and is characterized by its unique structural features, including a quinoline ring, a sulfonyl group, and a substituted cyclohexyl moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The quinoline ring is a well-known heterocyclic aromatic compound that has been extensively studied for its diverse biological activities. Quinoline derivatives have been explored for their antimalarial, antibacterial, and anticancer properties. The presence of the sulfonyl group in the structure of 6-[[(4-ethylphenyl)amino]sulfonyl]-1,4-dihydro-N-(2-methylcyclohexyl)-4-oxo-3-quinolinecarboxamide adds to its chemical stability and enhances its ability to interact with biological targets. The 2-methylcyclohexyl moiety further modulates the compound's lipophilicity and solubility, which are crucial factors in determining its pharmacokinetic properties.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that 6-[[(4-ethylphenyl)amino]sulfonyl]-1,4-dihydro-N-(2-methylcyclohexyl)-4-oxo-3-quinolinecarboxamide exhibits potent antiproliferative activity against several cancer cell lines. The compound's ability to inhibit key enzymes involved in cancer progression, such as topoisomerases and kinases, makes it a promising candidate for further development as an anticancer agent.

In addition to its anticancer properties, this compound has also been investigated for its potential as an anti-inflammatory agent. Studies have demonstrated that it can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This dual activity—anticancer and anti-inflammatory—positions 6-[[(4-ethylphenyl)amino]sulfonyl]-1,4-dihydro-N-(2-methylcyclohexyl)-4-oxo-3-quinolinecarboxamide as a versatile molecule with broad therapeutic applications.

The synthesis of 6-[[(4-ethylphenyl)amino]sulfonyl]-1,4-dihydro-N-(2-methylcyclohexyl)-4-oxo-3-quinolinecarboxamide involves multiple steps and requires precise control over reaction conditions to ensure high yields and purity. The process typically begins with the formation of the quinoline ring through a series of condensation reactions, followed by the introduction of the sulfonyl group via sulfonation reactions. The final step involves the attachment of the 2-methylcyclohexyl moiety through an amide coupling reaction.

Pharmacokinetic studies have shown that 6-[[(4-ethylphenyl)amino]sulfonyl]-1,4-dihydro-N-(2-methylcyclohexyl)-4-oxo-3-quinolinecarboxamide exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its lipophilicity allows it to cross biological membranes efficiently, while its solubility ensures good bioavailability. These characteristics are essential for optimizing its therapeutic efficacy and minimizing potential side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-[[(4-ethylphenyl)amino]sulfonyl]-1,4-dihydro-N-(2-methylcyclohexyl)-4-oxo-3-quinolinecarboxamide in various disease models. Preliminary results from phase I trials have shown promising outcomes, with patients exhibiting good tolerability and significant improvements in disease markers. Further clinical studies are planned to explore its potential in larger patient populations.

In conclusion, 6-[[(4-Ethylphenyl)amino]sulfonyl]-1,4-dihydro-N-(2-methylcyclohexyl)-4-oxo-3-quinolinecarboxamide (CAS No. 901045-74-7) represents a promising molecule with diverse therapeutic applications. Its unique structural features and biological activities make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to uncover new insights into its mechanisms of action and potential clinical uses, paving the way for innovative treatments in various medical fields.